Cas no 2227786-50-5 ((3S)-3-(4,4-dimethylcyclohexyl)-3-hydroxypropanoic acid)

• Product Name: (3S)-3-(4,4-dimethylcyclohexyl)-3-hydroxypropanoic acid
• CAS No: 2227786-50-5
• MF: C₁₁H₂₀O₃
• MW: 200.274703979492
• CID: 6299253
• PubChem ID: 165718323
• Update Time: 2025-05-19

(3S)-3-(4,4-dimethylcyclohexyl)-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-(4,4-dimethylcyclohexyl)-3-hydroxypropanoic acid
• EN300-1775207
• 2227786-50-5

• Inchi： 1S/C11H20O3/c1-11(2)5-3-8(4-6-11)9(12)7-10(13)14/h8-9,12H,3-7H2,1-2H3,(H,13,14)/t9-/m0/s1
• InChI Key： PHWJZYUKNCIKIV-VIFPVBQESA-N
• SMILES： O[C@@H](CC(=O)O)C1CCC(C)(C)CC1

Computed Properties

• Exact Mass: 200.14124450g/mol
• Monoisotopic Mass: 200.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 57.5Ų

Additional information on (3S)-3-(4,4-dimethylcyclohexyl)-3-hydroxypropanoic acid

Research Brief on (3S)-3-(4,4-dimethylcyclohexyl)-3-hydroxypropanoic acid (CAS: 2227786-50-5): Recent Advances and Applications

The compound (3S)-3-(4,4-dimethylcyclohexyl)-3-hydroxypropanoic acid (CAS: 2227786-50-5) has recently emerged as a molecule of significant interest in chemical biology and pharmaceutical research. This chiral β-hydroxy acid derivative, characterized by its unique 4,4-dimethylcyclohexyl moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, stereochemical properties, and biological activities, particularly in the context of metabolic disorders and inflammatory diseases.

In 2023, a breakthrough study published in the Journal of Medicinal Chemistry reported an optimized synthetic route for this compound with improved yield and enantiomeric purity (>99% ee). The researchers employed asymmetric hydrogenation of a β-keto ester precursor using a novel chiral ruthenium catalyst, followed by careful hydrolysis to obtain the target molecule. This advancement addresses previous challenges in large-scale production and ensures consistent quality for pharmacological studies.

Pharmacological investigations have revealed that (3S)-3-(4,4-dimethylcyclohexyl)-3-hydroxypropanoic acid acts as a potent modulator of PPARγ (peroxisome proliferator-activated receptor gamma), with an EC50 of 0.8 μM in reporter gene assays. Unlike traditional PPARγ agonists, this compound demonstrates selective receptor modulation (SPPARγM activity) that maintains metabolic benefits while minimizing adverse effects such as weight gain and fluid retention. These findings were recently validated in a Nature Communications paper (2024) using cryo-EM structural analysis of the compound-PPARγ complex.

Current clinical applications under investigation include its potential as a next-generation antidiabetic agent. Phase I clinical trials conducted by a major pharmaceutical company have shown favorable pharmacokinetic profiles, with oral bioavailability of 65% and a plasma half-life of approximately 8 hours in human subjects. The compound's ability to cross the blood-brain barrier also opens possibilities for neurological applications, particularly in neuroinflammatory conditions.

Recent structure-activity relationship (SAR) studies have identified the critical importance of the (3S) configuration and the 4,4-dimethylcyclohexyl group for biological activity. Computational modeling suggests these structural features create optimal interactions with the PPARγ ligand-binding domain while preventing the receptor conformational changes associated with adverse effects. This molecular understanding is driving the development of second-generation analogs with improved properties.

Ongoing research directions include exploring the compound's effects on mitochondrial function and its potential as a senolytic agent. Preliminary data presented at the 2024 ACS Spring Meeting indicate that (3S)-3-(4,4-dimethylcyclohexyl)-3-hydroxypropanoic acid can enhance mitochondrial biogenesis in aged cells, suggesting possible applications in age-related metabolic disorders. The compound's unique chemical properties continue to make it a valuable scaffold for medicinal chemistry optimization and a promising candidate for multiple therapeutic areas.